Cas no 21249-93-4 ((2,2,2-Trifluoroethyl)benzene)

(2,2,2-Trifluoroethyl)benzene is a fluorinated aromatic compound with the molecular formula C₈H₇F₃. This colorless liquid is characterized by the presence of a trifluoroethyl group attached to a benzene ring, imparting unique chemical and physical properties. Its high electron-withdrawing nature makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorinated active ingredients. The compound exhibits enhanced stability and lipophilicity due to the trifluoroethyl moiety, improving bioavailability in certain applications. It is also utilized in materials science for modifying polymer properties and in specialty chemical synthesis. Handling requires standard precautions for organofluorine compounds, including proper ventilation and inert storage conditions.

(2,2,2-Trifluoroethyl)benzene structure

Product Name:(2,2,2-Trifluoroethyl)benzene

CAS No:21249-93-4

MF:C₈H₇F₃

MW:160.136392831802

MDL:MFCD11226623

CID:864423

PubChem ID:285373

Update Time:2025-06-07

(2,2,2-Trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,1,1-trifluoro-2-phenylethane
- (2,2,2-Trifluoroethyl)benzene
- (2,2,2-Trifluoraethyl)-benzol
- (2,2,2-trifluoroethyl)-benzene
- 1-phenyl-2,2,2-trifluoroethane
- 2,2,2-trifluoro-1-phenylethane
- AC1L62XH
- AC1Q4K6C
- CTK4E6205
- NSC142238
- SureCN185769
- 21249-93-4
- DB-329526
- FS-4977
- (2,2,2-Trifluoro-ethyl)-benzene
- (2,2,2-Trifluoroethyl)benzene, AldrichCPR
- Benzene, 2,2,2-trifluoroethyl
- NSC-142238
- Benzene, (2,2,2-trifluoroethyl)-
- 3-tri-fluoroethylbenzene
- CS-0328330
- STL554829
- AKOS005255964
- SCHEMBL185769
- DTXSID30301294
- PFSGUFYCNKITHK-UHFFFAOYSA-N
- MFCD11226623
- BBL101035
- 2,2,2-trifluoroethylbenzene
- WAA24993
- MDL： MFCD11226623
- Inchi： 1S/C8H7F3/c9-8(10,11)6-7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key： AVSVJSGDSPDFLH-UHFFFAOYSA-N
- SMILES： FC(CC1C=CC=CC=1)(F)F

Computed Properties

Exact Mass: 160.05001
Monoisotopic Mass: 160.04998471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0
LogP: 2.79140

(2,2,2-Trifluoroethyl)benzene Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

(2,2,2-Trifluoroethyl)benzene Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	067230-1g	(2,2,2-Trifluoroethyl)benzene	21249-93-4	97%	1g	1542CNY	2021-05-07
Apollo Scientific	PC49584-1g	(2,2,2-Trifluoroethyl)benzene	21249-93-4		1g	£125.00	2023-09-02
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